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Abstract
Hexadecanolide, a macrocyclic lactone, is a significant synthetic musk used extensively in the

fragrance industry. Its characteristic sweet, musky odor has made it a valuable component in a

wide array of consumer products. This guide provides a comprehensive overview of the

olfactory properties of Hexadecanolide, including its detailed odor profile, physical and

chemical characteristics, and the experimental methodologies used to determine these

properties. The information presented is intended to serve as a technical resource for

professionals in research, new drug development, and related scientific fields.

Introduction
Hexadecanolide, also known as Oxacycloheptadecan-2-one, is a synthetic macrocyclic musk

that plays a crucial role in modern perfumery.[1][2] It is valued for its persistent, sweet, and

musky scent, often with balsamic and animalic undertones.[1][3] Unlike some earlier synthetic

musks, macrocyclic musks like Hexadecanolide are noted for their biodegradability, making

them a more environmentally conscious choice.[4] The study of its olfactory properties is

essential for its effective application in fragrance compositions and for understanding the

structure-odor relationships of musk compounds in general.

Olfactory Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1673137?utm_src=pdf-interest
https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://publisherspanel.com/api/files/view/2307509.pdf
https://shop.perfumersapprentice.com/p-9422-hexadecanolide-iff.aspx
https://www.iff.com/scent/ingredients-compendium/hexadecanolide/
https://www.benchchem.com/product/b1673137?utm_src=pdf-body
https://www.specialchem.com/cosmetics/product/iff-hexadecanolide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The scent of Hexadecanolide is consistently described as having a dominant musk character.

[1][5] It is further characterized by sweet and animalic notes, which contribute to its complexity

and depth.[1] Some sources also describe it as having balsamic effects.[3][4] The overall

impression is one of a clean, yet tenacious musk with excellent diffusion.[3][6]

Key Odor Descriptors:

Primary: Musk[1][5]

Secondary: Sweet, Animalic, Balsamic[1][3][4]

The tenacity of Hexadecanolide on a blotter is reported to be 48 hours, indicating its value as

a long-lasting base note in fragrance formulations.[1]

Physicochemical Properties
A comprehensive understanding of a fragrance ingredient's olfactory properties is intrinsically

linked to its physicochemical characteristics.
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Property Value Reference

Chemical Name Oxacycloheptadecan-2-one [1]

CAS Number 109-29-5 [1][3]

Molecular Formula C₁₆H₃₀O₂ [1][3]

Molecular Weight 254.4 g/mol [1][3]

Appearance White solid [1]

Melting Point 34-38 °C [7]

Vapor Pressure 0.000085 mm Hg @ 23°C [1][3]

Refractive Index 1.4680 - 1.4730 @ 20°C [6]

Flash Point > 100 °C [6]

Solubility Soluble in alcohol [6]

Biodegradability
Readily biodegradable (99.9%

renewable)
[3]

Experimental Protocols for Olfactory Analysis
The characterization of Hexadecanolide's olfactory properties relies on established sensory

analysis techniques, most notably Gas Chromatography-Olfactometry (GC-O).

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[8][9] This method allows for the

identification of individual volatile compounds that contribute to the overall aroma of a

substance.

Methodology:

Sample Preparation: A solution of Hexadecanolide in a suitable solvent (e.g., ethanol) is

prepared.
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Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and travels through a capillary column, where individual

components are separated based on their volatility and interaction with the stationary phase.

Effluent Splitting: At the end of the column, the effluent is split into two streams. One stream

is directed to a conventional detector (e.g., Flame Ionization Detector or Mass Spectrometer)

for chemical identification and quantification. The other stream is directed to an olfactory

port.

Olfactory Detection: A trained sensory panelist or "sniffer" inhales the effluent from the

olfactory port and records the time, intensity, and description of any detected odors.

Data Correlation: The data from the chemical detector and the olfactory port are correlated to

link specific chemical compounds to their perceived odors.
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Fig. 1: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

Structure-Odor Relationship of Musk Compounds
Hexadecanolide belongs to the macrocyclic musk family.[2] The characteristic musk odor is

often associated with large ring structures, typically containing 15 to 17 atoms.[2][10] In the

case of Hexadecanolide, the 16-membered lactone ring is crucial for its olfactory properties.

The presence of the ester functional group within the macrocycle also plays a significant role in

defining its specific scent profile.
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The shape of the molecule is a key determinant of its interaction with olfactory receptors.[11] It

is believed that musk compounds adopt a specific conformation that allows them to bind to and

activate the human musk-recognizing receptor, OR5AN1.[10]
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Fig. 2: Logical Relationship of Hexadecanolide's Structure to Odor Perception.

Synthesis Overview
The synthesis of Hexadecanolide has been approached through various routes. A notable

method involves the decomposition of ketone peroxides, a process developed by Story.[12]

This synthesis typically involves two main steps: the formation of cyclohexanone peroxides

followed by their thermal or photochemical decomposition to yield Hexadecanolide.[12] More
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recent research has focused on developing safer and more efficient continuous production

methods.[12]

Safety and Regulatory Information
Hexadecanolide has undergone toxicological and dermatological reviews to assess its safety

as a fragrance ingredient.[13] It is classified as a member of the macrocyclic lactone and

lactide derivatives structural group.[13] Safety data sheets and IFRA (International Fragrance

Association) certificates are available from suppliers and provide detailed information on safe

handling and usage levels.[5] For instance, the recommended usage level is up to 3% in

fragrance concentrates.[1][6]

Conclusion
Hexadecanolide is a well-characterized synthetic musk with a desirable sweet, animalic, and

enduring musk profile. Its olfactory properties are a direct result of its macrocyclic lactone

structure. The use of advanced analytical techniques like GC-O has been instrumental in

elucidating its detailed scent characteristics. A thorough understanding of its physicochemical

properties, synthesis, and safety is crucial for its continued and responsible use in the

fragrance industry and for the development of novel scent molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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